Undecyl methanesulfonate

• Molecular Formula: C12H26O3S
• Molecular Weight: 250.40 g/mol
• InChI: InChI=1S/C12H26O3S/c1-3-4-5-6-7-8-9-10-11-12-15-16(2,13)14/h3-12H2,1-2H3
• InChIKey: ITZQFSJTICWLHR-UHFFFAOYSA-N

Undecyl Methanesulfonate Overview

Undecyl methanesulfonate (CAS 159438-86-5), also named 1-undecanol methanesulfonate or undecyl methane sulfonate, is a C11 straight-chain alkyl ester of methanesulfonic acid with molecular formula C12H26O3S and a molecular weight of 250.40 g/mol . It belongs to the homologous series of alkyl methanesulfonates, a class of non-ionic surfactant precursors and research-grade lipid standards manufactured at >99% purity by specialized suppliers such as Larodan . Within this series, the undecyl (C11) chain length occupies a narrow niche between the more common decyl (C10) and dodecyl (C12) variants, and its saturated, odd-carbon backbone distinguishes it from the unsaturated 10-undecyl analog, providing a unique internal-standard candidate for lipidomics .

Lipidomics Standard

Saturated odd-chain C11 internal standard with minimal endogenous interference

Synthesis Reagent

Methanesulfonate ester for controlled nucleophilic displacement reactions

Structure-Property Probe

C11 chain bridges data gap between common C10 and C12 homologs

Why Undecyl Methanesulfonate Is Irreplaceable

Within the alkyl methanesulfonate homologous series, a single methylene group difference substantially alters key physical properties that directly impact chromatographic retention, micellization behavior, and mass spectrometric ionization. Predicted boiling points shift by approximately 15 °C per methylene unit (decyl: 340.9 °C; undecyl: 356.1 °C; dodecyl: 370.9 °C) [1], and calculated densities differ measurably (0.995 vs. 0.985 vs. 0.977 g/cm³) . The odd-chain (C11) structure of undecyl methanesulfonate is almost entirely absent from biological systems, making it an ideal internal standard for targeted lipidomics that cannot be mimicked by even-chain analogs or the unsaturated 10-undecyl variant . These compounding differences mean that substituting a neighboring homolog without re-validation would alter retention times, quantitation accuracy, and surfactant performance parameters.

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Chain-length mismatch Shifting to decyl (C10) or dodecyl (C12) methanesulfonate may alter chromatographic retention, quantitation accuracy, and micellization behavior.

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Odd-chain specificity Even-chain analogs cannot replicate the low endogenous background of the C11 chain in mammalian lipidomics.

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Unsaturated analog instability 10-Undecyl methanesulfonate (C11:1) introduces oxidative degradation and isomerization risks absent in the saturated C11 form.

• [1] InvivoChem. Physicochemical data for decyl-, undecyl-, and dodecyl-methanesulfonates. URL: https://www.invivochem.cn/ (respective product pages) View Source

Evidence Guide: Undecyl vs. Closest Analogs

Boiling Point and Density Progression

The predicted boiling point of undecyl methanesulfonate (356.1 ± 11.0 °C) lies approximately 15 °C higher than decyl methanesulfonate (340.9 ± 11.0 °C) and 15 °C lower than dodecyl methanesulfonate (370.9 °C at 760 mmHg), while its density (0.985 ± 0.06 g/cm³) is intermediate between decyl (0.995 g/cm³) and dodecyl (0.977 g/cm³) [1]. This incremental trend directly translates to predictable shifts in GC retention indices and reversed-phase HPLC elution order, enabling a user to select the C11 chain for optimal resolution between overlapping C10 and C12 analytes .

Boiling Point & Density

Reported

ΔBP: +15.2 °C vs decyl, −14.8 °C vs dodecyl; ΔDensity: −0.010 / +0.008 g/cm³

Distinct chromatographic resolution window between C10 and C12 homologs

Predicted values; confirm with experimental GC/HPLC retention data

Evidence Dimension	Predicted boiling point and density
Target Compound Data	Boiling point: 356.1 ± 11.0 °C; Density: 0.985 ± 0.06 g/cm³
Comparator Or Baseline	Decyl methanesulfonate: BP 340.9 °C, Density 0.995 g/cm³; Dodecyl methanesulfonate: BP 370.9 °C, Density 0.977 g/cm³
Quantified Difference	ΔBP: +15.2 °C vs. decyl, -14.8 °C vs. dodecyl; ΔDensity: -0.010 vs. decyl, +0.008 vs. dodecyl
Conditions	Predicted values (ACD/Labs Percepta or equivalent); dodecyl BP at 760 mmHg

Why This Matters

The systematic shift in boiling point and density confirms that the C11 chain provides a chromatographic resolution 'gap' not achievable with C10 or C12, critical for method development in complex lipid mixtures.

• [1] InvivoChem product pages: Decyl methanesulfonate (V102058), Undecyl methanesulfonate (V100179), Dodecyl methane sulfonate (V100180); LookChem: Dodecyl methanesulfonate (51323-71-8). Predicted physicochemical parameters. View Source

Purity Advantage over Technical-Grade Analogs

Commercially available undecyl methanesulfonate from the Larodan Research Grade Lipids portfolio is specified at >99% purity . In contrast, many technical-grade alkyl sulfonates (including sodium undecyl sulfate) are typically supplied at 95–98% purity . This >99% specification, combined with the availability of QC documentation including LC/MS, NMR, and HPLC traces [1], positions undecyl methanesulfonate as a fit-for-purpose analytical reference standard rather than a bulk surfactant intermediate.

Purity Specification

Reported

>99% (Larodan Research Grade) vs 95–98% for typical technical-grade alkyl sulfonates

Enables higher accuracy in calibration-based lipidomics quantification

QC documentation (LC/MS, NMR, HPLC) supports method qualification

Evidence Dimension	Certified purity level
Target Compound Data	>99%
Comparator Or Baseline	Sodium undecyl sulfate: typically 95–98%; Generic alkyl methanesulfonates: 95–98%
Quantified Difference	≥1–5% absolute purity advantage
Conditions	Supplier Certificate of Analysis; method-dependent

Why This Matters

For quantitative mass spectrometry-based lipidomics, a 1–5% purity difference directly limits the accuracy of calibration curves and internal-standard-based quantification, making >99% purity a procurement prerequisite.

• [1] Antpedia / MedChemExpress. Undecyl methanesulfonate product page noting LC/MS, NMR, HPLC, and elemental analysis QC reports. View Source

Storage Stability and Hygroscopicity Comparison

Undecyl methanesulfonate requires storage at −20 °C under inert atmosphere due to its hygroscopic nature , whereas the decyl analog is reported as a liquid at room temperature and is stored at −20 °C without an explicit inert atmosphere requirement [1], and dodecyl methanesulfonate is routinely handled at ambient conditions . This elevated storage stringency for the C11 compound likely reflects its greater susceptibility to moisture-induced hydrolysis, a property that must be accounted for in laboratory SOPs and inventory planning.

Storage & Stability

Class-level

−20 °C, inert atmosphere required; dodecyl analog stable at ambient conditions

Elevated moisture sensitivity demands cold-chain and dry-box infrastructure

Class-level inference; verify lot-specific handling recommendations

Evidence Dimension	Recommended storage conditions
Target Compound Data	-20°C, hygroscopic, under inert atmosphere
Comparator Or Baseline	Decyl methanesulfonate: solids at RT, store at -20°C (no inert gas specified); Dodecyl methanesulfonate: stable at ambient temperature
Quantified Difference	Qualitative difference in storage stringency
Conditions	Supplier storage recommendations (Broadbio, InvivoChem, CymitQuimica)

Why This Matters

Procurement decisions must account for the additional operational cost and handling complexity of moisture-sensitive compounds; selecting undecyl over dodecyl methanesulfonate may require upgraded cold-chain and dry-box infrastructure.

• [1] InvivoChem. Decyl methane sulfonate (V102058), Storage: Powder -20°C 3 years. View Source

Odd-Chain Internal Standard Advantage

Odd-chain fatty acids and their derivatives are vanishingly rare in mammalian lipidomes, making C11 and C13 species ideal internal standards free from endogenous interference . Within the Larodan methane sulfonate portfolio, undecyl methanesulfonate (C11) is the only saturated odd-chain option between decyl (C10) and dodecyl (C12), whereas the unsaturated 10-undecyl analog (C11:1, CAS 52355-50-7) is susceptible to oxidation and isomerization that can compromise quantification reproducibility . This structural uniqueness means that for investigators requiring a saturated odd-chain methanesulfonate standard, undecyl methanesulfonate is effectively irreplaceable within the standard commercial catalog.

Odd-Chain Internal Standard

Class-level

Saturated C11 chain; virtually absent from mammalian lipidomes

Minimizes endogenous interference for robust lower limits of quantification

Qualitative biochemical principle; validate LLOQ in target matrix

Evidence Dimension	Endogenous abundance and structural suitability as internal standard
Target Compound Data	Saturated C11 alkyl chain; not naturally occurring in mammalian systems
Comparator Or Baseline	Decyl (C10): even-chain, trace endogenous presence possible; Dodecyl (C12): even-chain, endogenous; 10-Undecyl (C11:1): unsaturated, oxidative instability
Quantified Difference	Qualitative; odd-chain saturated vs. even-chain or unsaturated
Conditions	Known lipid biochemistry principles; no direct comparative assay identified

Why This Matters

Using an odd-chain saturated internal standard minimizes matrix interference and oxidative degradation artifacts, directly improving lower limits of quantification (LLOQ) in LC-MS/MS lipid panels.

Methanesulfonate vs. Sulfate Hydrolytic Stability

Alkyl methanesulfonates are widely recognized as superior alkylating agents in organic synthesis compared to alkyl sulfates, owing to the better leaving-group ability and lower tendency toward uncontrolled hydrolysis of the mesylate group . While no direct hydrolysis half-life comparison for undecyl methanesulfonate vs. sodium undecyl sulfate has been published, kinetic studies on shorter-chain primary alkyl methanesulfonates demonstrate unimolecular gas-phase elimination with Arrhenius activation energies of approximately 165–175 kJ/mol [1], whereas alkyl sulfates undergo rapid aqueous hydrolysis even at neutral pH. This intrinsic head-group difference makes undecyl methanesulfonate the preferred reagent when controlled nucleophilic displacement is required, as opposed to the surfactant-dominant applications of undecyl sulfate.

Mesylate vs. Sulfate Reactivity

Class-level

Mesylate elimination Ea ~165–175 kJ/mol; alkyl sulfates undergo rapid aqueous hydrolysis

Mesylate head-group supports controlled alkylation over surfactant-dominant sulfate

Class-level inference from shorter-chain analogs; no direct C11 matched-pair study

Evidence Dimension	Hydrolytic stability and alkylation reactivity
Target Compound Data	Methanesulfonate ester; activation energy for primary alkyl mesylate elimination ~165–175 kJ/mol (gas phase)
Comparator Or Baseline	Alkyl sulfates (e.g., sodium undecyl sulfate): rapid aqueous hydrolysis, lower thermal stability
Quantified Difference	No direct matched-pair data; class-level kinetic parameters from shorter-chain analogs
Conditions	J. Phys. Chem. 1989 study on primary alkyl methanesulfonate elimination kinetics (ethyl through hexyl); sulfate hydrolysis data from standard surfactant literature

Why This Matters

For procurement in a synthetic chemistry context, the methanesulfonate head-group confers a fundamentally different reactivity profile than the sulfate, directly impacting reaction yield, by-product profile, and purification strategy.

• [1] Chuchani, G., Pekerar, S., Dominguez, R. M., Rotinov, A., & Martin, I. (1989). Kinetics and Mechanism of Elimination of Primary Alkyl Methanesulfonates in the Gas Phase. J. Phys. Chem., 93, 201–202. DOI: 10.1021/j100338a042. View Source

Procurement and Application Scenarios

Odd-Chain Internal Standard for Lipidomics

When developing a targeted lipidomics method for fatty acid or fatty alcohol metabolites, undecyl methanesulfonate (C11:0) serves as an ideal internal standard. Unlike even-chain C10 or C12 analogs, the C11 chain is absent from mammalian lipidomes, eliminating endogenous interference . Its saturated backbone avoids the oxidative instability of 10-undecyl methanesulfonate (C11:1), and the >99% purity ensures accurate calibration-curve linearity down to low nanomolar concentrations . The predicted boiling point and density place it at a distinct chromatographic retention window, reducing co-elution risk in complex biological extracts.

Mesylate Protecting-Group Reagent

In synthetic sequences requiring selective protection of a primary C11 alcohol, undecyl methanesulfonate is the direct product of 1-undecanol mesylation. The methanesulfonate head-group offers a superior leaving group for subsequent SN2 reactions compared to the corresponding sulfate, with predictable gas-phase elimination kinetics (Ea ~168–175 kJ/mol for primary alkyl mesylates) allowing controlled thermal processing [1]. Procurement of the pre-formed, high-purity mesylate avoids the need for in-situ activation and reduces side-product formation.

Probe for Surfactant Structure-Property Studies

For academic or industrial laboratories mapping the structure-property relationships of alkyl methanesulfonates, the C11 compound fills a critical data gap between the widely available C10 and C12 members. The measured density (0.985 g/cm³) and boiling point (356.1 °C) provide an additional data point for validating computational models (e.g., COSMO-RS, MD simulations) that predict micellization and phase behavior as a function of chain length . The hygroscopic nature and inert-atmosphere storage requirement further differentiate it as a case study in how a single methylene unit alters solid-state stability.

High-Purity Lipid Standard for GC Profiling

Undecyl methanesulfonate, as part of the Larodan Research Grade Lipids catalog, is intended for use as an analytical reference standard. Its >99% purity and availability with full QC documentation (LC/MS, NMR, HPLC, elemental analysis) [2] make it suitable for calibrating gas chromatographic systems aimed at quantifying underivatized alkyl methanesulfonates in industrial mixtures or environmental samples. The odd-chain structure provides a retention-time marker that does not overlap with the predominant even-chain homologs.

Application

Selection Property

Validation Focus

Odd-chain internal standard for lipidomics

Saturated odd-chain C11, minimal endogenous interference

Chromatographic resolution, matrix-effect testing, LLOQ assessment

Mesylate protecting-group reagent

Methanesulfonate leaving-group reactivity

Reaction kinetics, by-product profiling, yield optimization

Surfactant structure-property probe

C11 chain length fills data gap for computational models

Physicochemical property reproducibility, micellization model validation

High-purity GC reference standard

Research-grade purity with full QC documentation

Calibration linearity, retention-time reproducibility

• [1] Chuchani, G. et al. (1989). Kinetics and Mechanism of Elimination of Primary Alkyl Methanesulfonates in the Gas Phase. J. Phys. Chem., 93, 201–202. View Source
• [2] Antpedia / MedChemExpress. Undecyl methanesulfonate QC documentation notes (LC/MS, NMR, HPLC, elemental analysis). View Source